Cas no 950235-49-1 (N-Cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide)
950235-49-1 structure
Product Name:N-Cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
CAS No:950235-49-1
MF:C18H24N4O
MW:312.409363746643
CID:5430528
PubChem ID:17015488
Update Time:2023-08-26
N-Cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- VU0612951-1
- F3375-1126
- STL018149
- AKOS002336481
- N-cyclohexyl-1-phenyl-5-propyltriazole-4-carboxamide
- N-cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
- 950235-49-1
- N-Cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
-
- Inchi： 1S/C18H24N4O/c1-2-9-16-17(18(23)19-14-10-5-3-6-11-14)20-21-22(16)15-12-7-4-8-13-15/h4,7-8,12-14H,2-3,5-6,9-11H2,1H3,(H,19,23)
- InChI Key： ACUOXJYWCHQRTH-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2)C(CCC)=C(C(NC2CCCCC2)=O)N=N1
Computed Properties
- Exact Mass: 312.19501140g/mol
- Monoisotopic Mass: 312.19501140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 59.8Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 12.96±0.20(Predicted)
N-Cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3375-1126-2μmol |
N-cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide |
950235-49-1 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3375-1126-5μmol |
N-cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide |
950235-49-1 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3375-1126-10μmol |
N-cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide |
950235-49-1 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3375-1126-20μmol |
N-cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide |
950235-49-1 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3375-1126-1mg |
N-cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide |
950235-49-1 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3375-1126-2mg |
N-cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide |
950235-49-1 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3375-1126-3mg |
N-cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide |
950235-49-1 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3375-1126-4mg |
N-cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide |
950235-49-1 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3375-1126-5mg |
N-cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide |
950235-49-1 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3375-1126-10mg |
N-cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide |
950235-49-1 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
N-Cyclohexyl-1-phenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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